![molecular formula C11H18N4O3S2 B7450056 4-methylsulfonyl-N-(1,3-thiazol-2-ylmethyl)-1,4-diazepane-1-carboxamide](/img/structure/B7450056.png)
4-methylsulfonyl-N-(1,3-thiazol-2-ylmethyl)-1,4-diazepane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methylsulfonyl-N-(1,3-thiazol-2-ylmethyl)-1,4-diazepane-1-carboxamide, also known as MTZM, is a chemical compound that has been subject to extensive scientific research due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of 4-methylsulfonyl-N-(1,3-thiazol-2-ylmethyl)-1,4-diazepane-1-carboxamide is not fully understood, but it is believed to act by modulating the activity of certain neurotransmitters in the brain, including GABA and glutamate. This modulation results in the suppression of abnormal neuronal activity, leading to its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a number of biochemical and physiological effects, including the modulation of GABA and glutamate activity, the suppression of abnormal neuronal activity, and the inhibition of cancer cell growth. Additionally, it has been found to possess antioxidant and anti-inflammatory properties, indicating its potential use in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
4-methylsulfonyl-N-(1,3-thiazol-2-ylmethyl)-1,4-diazepane-1-carboxamide has several advantages for use in lab experiments, including its high potency and selectivity, as well as its ability to cross the blood-brain barrier. However, it also has some limitations, including its relatively low solubility in water and its potential toxicity at high doses.
Future Directions
There are several potential future directions for research on 4-methylsulfonyl-N-(1,3-thiazol-2-ylmethyl)-1,4-diazepane-1-carboxamide, including the development of more potent and selective analogs, the investigation of its potential use in the treatment of other neurological disorders, and the exploration of its potential use as an anti-inflammatory agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
4-methylsulfonyl-N-(1,3-thiazol-2-ylmethyl)-1,4-diazepane-1-carboxamide can be synthesized through a multi-step process that involves the reaction of 2-amino-2-methyl-1-propanol with 4-methylsulfonylbenzaldehyde to form the corresponding imine. This imine is then reacted with thioamide to form the desired product, this compound.
Scientific Research Applications
4-methylsulfonyl-N-(1,3-thiazol-2-ylmethyl)-1,4-diazepane-1-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to exhibit significant activity against cancer cells, making it a promising candidate for the development of anti-cancer drugs. Additionally, this compound has been found to possess potent anticonvulsant and anxiolytic properties, indicating its potential use in the treatment of epilepsy and anxiety disorders.
Properties
IUPAC Name |
4-methylsulfonyl-N-(1,3-thiazol-2-ylmethyl)-1,4-diazepane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4O3S2/c1-20(17,18)15-5-2-4-14(6-7-15)11(16)13-9-10-12-3-8-19-10/h3,8H,2,4-7,9H2,1H3,(H,13,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBBMFNCSUQYSPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCCN(CC1)C(=O)NCC2=NC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.